Vinylogous propargylation of α,α-dicyanoalkenes: construction of an all-carbon quaternary center†

New Journal of Chemistry Pub Date: 2023-11-07 DOI: 10.1039/D3NJ04646J

Abstract

The first highly efficient vinylogous propargylation of α,α-dicyanoalkenes catalyzed by a copper catalyst to construct an all-carbon quaternary center with 3-ethynyl-2-oxoindolin-3-yl acetates is reported. The corresponding products with an all-carbon quaternary center were obtained in moderate to excellent yields (up to 92%). In addition, a gram-scale reaction and derivative transformations have also been achieved.

Graphical abstract: Vinylogous propargylation of α,α-dicyanoalkenes: construction of an all-carbon quaternary center
Vinylogous propargylation of α,α-dicyanoalkenes: construction of an all-carbon quaternary center†
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